Cas no 328-98-3 (3-Trifluoromethylthioanisole)

• Product Name: 3-Trifluoromethylthioanisole
• CAS No: 328-98-3
• MF: C₈H₇F₃S
• MW: 192.201391458511
• CID: 1453742
• PubChem ID: 2760784
• Update Time: 2025-04-20

3-Trifluoromethylthioanisole Chemical and Physical Properties

Names and Identifiers

• 1-(Methylsulfanyl)-3-(trifluoromethyl)benzene
• CTK1B3327
• 2-Methylthiostyrol
• SureCN2563056
• 1-(methylsulfanyl)-2-vinylbenzene
• 3-(trifluoromethyl)phenyl methyl sulfide
• Benzene, 1-ethenyl-2-(methylthio)-
• methyl(2-vinylphenyl)sulfane
• methyl-(3-trifluoromethyl-phenyl)-sulfide
• Methyl-(3-trifluormethyl-phenyl)-sulfid
• methyl(3-(trifluoromethyl)phenyl)sulfane
• 2-(methylthio)-styrene
• 3-TRIFLUOROMETHYLTHIOANISOLE
• AS-40303
• 1-(Methylthio)-3-(trifluoromethyl)benzene
• AKOS006241114
• ZOFFWLOMDITUHD-UHFFFAOYSA-N
• CS-0188299
• 328-98-3
• Benzene, 1-(methylthio)-3-(trifluoromethyl)-
• SCHEMBL1144524
• MFCD03789168
• 1-methylsulfanyl-3-(trifluoromethyl)benzene
• 3-Trifluoromethylthioanisole

• MDL： MFCD03789168
• Inchi： 1S/C8H7F3S/c1-12-7-4-2-3-6(5-7)8(9,10)11/h2-5H,1H3
• InChI Key： ZOFFWLOMDITUHD-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 192.02211
• Monoisotopic Mass: 192.02205588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0